Cas no 2105015-49-2 (4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid)

• Product Name: 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid
• CAS No: 2105015-49-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5858263
• PubChem ID: 83858875
• Update Time: 2025-07-17

4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid
• EN300-1776095
• 4-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}oxane-4-carboxylic acid
• 2105015-49-2

• Inchi： 1S/C12H16N2O3/c15-11(16)12(4-6-17-7-5-12)10-8-2-1-3-9(8)13-14-10/h1-7H2,(H,13,14)(H,15,16)
• InChI Key： ZTWKJWWAQDZGAU-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid

Comprehensive Overview of 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid (CAS No. 2105015-49-2)

The compound 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid (CAS No. 2105015-49-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a cyclopentacpyrazole moiety fused with an oxane-carboxylic acid group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets, including enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid has surged, driven by the need for innovative therapeutics in areas such as oncology, neurodegenerative diseases, and autoimmune conditions. This compound's structural complexity and functional versatility align with current trends in fragment-based drug design (FBDD) and small-molecule optimization, which are critical for addressing unmet medical needs. Its CAS No. 2105015-49-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

One of the most frequently searched questions related to this compound is its synthetic route and scalability. The synthesis of 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and carboxylation strategies, which are optimized for yield and purity. Researchers also explore its derivatization potential, as modifying its core structure could enhance its pharmacokinetic properties or target specificity. These aspects are crucial for advancing the compound from preclinical studies to clinical trials.

Another hot topic in the scientific community is the computational modeling of 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid. Advanced molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are employed to predict its interactions with biological targets, reducing the time and cost associated with empirical screening. Such in silico approaches are particularly valuable in the era of AI-driven drug discovery, where machine learning algorithms accelerate the identification of lead compounds.

The compound's physicochemical properties, such as solubility, stability, and logP (partition coefficient), are also of great interest to formulators and pharmacologists. These parameters influence its drug-likeness and compatibility with various delivery systems, such as nanoparticles or liposomal formulations. Understanding these traits is essential for developing effective dosage forms that maximize therapeutic efficacy while minimizing side effects.

In summary, 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxane-4-carboxylic acid (CAS No. 2105015-49-2) represents a cutting-edge example of modern medicinal chemistry. Its multifaceted applications, from targeted therapy to chemical biology, underscore its importance in advancing human health. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of small-molecule drugs.